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Compound of Interest

Compound Name: Tris(3-isopropylphenyl) phosphate

Cat. No.: B1615467

Chemical Identity of Tris(3-isopropylphenyl)
phosphate

An In-depth Technical Overview for Drug Development Professionals

Tris(3-isopropylphenyl) phosphate is an organophosphate ester. While it is noted as a flame
retardant, its neurotoxic potential also makes it a compound of interest in toxicological and drug
development research. This guide provides the fundamental molecular and chemical properties
of Tris(3-isopropylphenyl) phosphate, presenting the core data required for initial
assessment in research and development settings.

Molecular and Chemical Properties

The essential chemical identifiers for Tris(3-isopropylphenyl) phosphate are summarized
below. This data is foundational for any experimental design or computational modeling.

Property Value

Molecular Formula C27H3304P[1][2][31[4]
Molecular Weight 452.52 g/mol [1][4]
Monoisotopic Mass 452.21164653 Da[2][3]
CAS Number 72668-27-0[1]
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Structural Information

To understand the spatial arrangement and potential interactions of Tris(3-isopropylphenyl)
phosphate, a logical diagram of its molecular formula is presented. This visualization aids in
comprehending the connectivity of the constituent atoms.

Caption: Molecular graph of Tris(3-isopropylphenyl) phosphate.

Experimental Considerations

Due to its classification as a neurotoxic agent, all handling and experimental procedures
involving Tris(3-isopropylphenyl) phosphate should be conducted with appropriate safety
precautions in a controlled laboratory environment.[5] Standard protocols for handling
organophosphates should be followed, including the use of personal protective equipment and
adequate ventilation.

This document is intended for informational purposes for a technical audience and does not
constitute a full safety data sheet or a comprehensive guide to all applications and toxicological
properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Tris(3-isopropylphenyl) phosphate" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615467#tris-3-isopropylphenyl-phosphate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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